Cas no 2549018-29-1 (2-(2-Chlorobenzoyl)-5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole)

• Product Name: 2-(2-Chlorobenzoyl)-5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole
• CAS No: 2549018-29-1
• MF: C₁₉H₁₉ClN₆O
• MW: 382.84676194191
• CID: 5313250
• PubChem ID: 154883767
• Update Time: 2025-05-23

2-(2-Chlorobenzoyl)-5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• (2-Chlorophenyl)[hexahydro-5-(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)pyrrolo[3,4-c]pyrrol-2(1H)-yl]methanone
• 2549018-29-1
• AKOS040728302
• 2-(2-chlorobenzoyl)-5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole
• F6783-5887
• 2-(2-Chlorobenzoyl)-5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole

• Inchi： 1S/C19H19ClN6O/c1-12-21-22-17-6-7-18(23-26(12)17)24-8-13-10-25(11-14(13)9-24)19(27)15-4-2-3-5-16(15)20/h2-7,13-14H,8-11H2,1H3
• InChI Key： AZANTOUCWAGGSJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1CC2CN(C3C=CC4=NN=C(C)N4N=3)CC2C1)=O

Computed Properties

• Exact Mass: 382.1308869g/mol
• Monoisotopic Mass: 382.1308869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.94±0.30(Predicted)

Additional information on 2-(2-Chlorobenzoyl)-5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole

Introduction to Compound with CAS No. 2549018-29-1 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 2549018-29-1 is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The chemical name of this compound is 2-(2-Chlorobenzoyl)-5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole, which highlights its complex molecular architecture. This intricate structure comprises several key functional groups and heterocyclic rings that contribute to its potential biological activities.

The central core of this compound is an octahydropyrrolo[3,4-c]pyrrole ring system, which is a seven-membered aromatic ring fused with a six-membered nitrogen-containing heterocycle. This particular arrangement of rings is known to enhance the compound's stability and binding affinity to biological targets. The presence of the 2-Chlorobenzoyl group at the 2-position of the octahydropyrrolo[3,4-c]pyrrole ring further enhances its pharmacological properties by introducing a polar and electron-withdrawing moiety.

The substituent at the 5-position of the molecule is particularly noteworthy. It consists of a 3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl group, which is a fused triazolopyridazine ring system. This type of heterocyclic structure has been extensively studied for its potential antimicrobial, antiviral, and anticancer properties. The methyl group at the 3-position adds another layer of complexity to the molecule, influencing its solubility and metabolic stability.

Recent advancements in pharmaceutical research have highlighted the importance of such multifunctional compounds in drug discovery. The combination of different heterocyclic systems and functional groups in this compound allows it to interact with multiple biological targets simultaneously. This polypharmacophoric nature makes it a promising candidate for developing novel therapeutic agents.

In vitro studies have demonstrated that compounds with similar structural motifs exhibit significant activity against various disease-causing pathogens. The 2-Chlorobenzoyl group has been shown to enhance binding affinity to enzymes and receptors, while the triazolopyridazine moiety contributes to its antimicrobial effects. These findings suggest that the compound with CAS No. 2549018-29-1 could be a valuable tool in developing new antibiotics or antiviral drugs.

The octahydropyrrolo[3,4-c]pyrrole core also plays a crucial role in determining the compound's pharmacokinetic properties. This ring system is known to improve oral bioavailability and metabolic stability, making it an attractive scaffold for drug development. Additionally, the presence of multiple nitrogen atoms in the molecule enhances its ability to form hydrogen bonds with biological targets, further increasing its binding affinity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to streamline the synthesis process. These methods not only improve efficiency but also reduce waste generation, making them more environmentally friendly.

The potential applications of this compound extend beyond antimicrobial therapy. Preliminary studies have suggested that it may also have anti-inflammatory and antioxidant properties. The ability of this molecule to modulate multiple biological pathways makes it a versatile candidate for developing dual-action drugs that can address multiple symptoms or diseases simultaneously.

In conclusion, compound with CAS No. 2549018-29-1 is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic systems makes it a promising candidate for developing novel therapeutic agents against various diseases. Further research is needed to fully elucidate its biological activities and optimize its pharmacokinetic properties for clinical applications.